Cas no 1019499-80-9 (1-(3,4-difluorophenyl)ethyl(2-methoxyethyl)amine)

• Product Name: 1-(3,4-difluorophenyl)ethyl(2-methoxyethyl)amine
• CAS No: 1019499-80-9
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• MDL: MFCD11139413
• CID: 5165994
• PubChem ID: 43177272
• Update Time: 2026-03-04

1-(3,4-difluorophenyl)ethyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3,4-difluoro-N-(2-methoxyethyl)-α-methyl-
• 1-(3,4-Difluorophenyl)-N-(2-methoxyethyl)ethan-1-amine
• 1-(3,4-difluorophenyl)ethyl(2-methoxyethyl)amine

• MDL： MFCD11139413
• Inchi： 1S/C11H15F2NO/c1-8(14-5-6-15-2)9-3-4-10(12)11(13)7-9/h3-4,7-8,14H,5-6H2,1-2H3
• InChI Key： ZNJHJUNMNLDFBW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)(C)NCCOC

Additional information on 1-(3,4-difluorophenyl)ethyl(2-methoxyethyl)amine

Comprehensive Guide to 1-(3,4-Difluorophenyl)ethyl(2-Methoxyethyl)amine (CAS No. 1019499-80-9)

1-(3,4-Difluorophenyl)ethyl(2-methoxyethyl)amine (CAS No. 1019499-80-9) is a specialized organic compound with a unique molecular structure that combines fluorinated aromatic and amine functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both difluorophenyl and methoxyethylamine groups makes it a versatile intermediate in drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 1-(3,4-difluorophenyl)ethyl(2-methoxyethyl)amine has surged, driven by their enhanced metabolic stability and bioavailability in drug development. Researchers are particularly interested in its role in designing CNS-targeting therapeutics, given its structural similarity to known neuromodulators. The compound's CAS number 1019499-80-9 serves as a crucial identifier for procurement and regulatory compliance across global markets.

The synthesis of 1-(3,4-difluorophenyl)ethyl(2-methoxyethyl)amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality verification. Current market trends show growing applications in precision medicine formulations, where its molecular properties enable targeted drug delivery systems with reduced side effects.

From an industrial perspective, CAS 1019499-80-9 represents an important chemical intermediate for producing advanced materials. Its thermal stability and solubility characteristics make it valuable for developing specialty polymers with enhanced performance attributes. Environmental considerations in the production process have led to innovations in green chemistry approaches, minimizing waste generation while maintaining yield efficiency.

Emerging research directions explore the compound's potential in bioconjugation chemistry, where its amine group serves as an anchor point for creating molecular probes. This application is particularly relevant in diagnostic imaging and theragnostic developments. The fluorinated aromatic ring contributes to improved lipophilicity, a critical factor in blood-brain barrier penetration studies.

Quality standards for 1-(3,4-difluorophenyl)ethyl(2-methoxyethyl)amine adhere to strict pharmaceutical-grade specifications, with typical purity requirements exceeding 98%. Storage recommendations emphasize protection from moisture and light to maintain stability. The global supply chain for this compound has expanded significantly, with manufacturers offering customized synthesis scales from milligram to kilogram quantities to meet diverse research needs.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of CAS 1019499-80-9, particularly in kinase inhibitor development. The compound's structural features allow for strategic modifications that enhance binding affinity to specific biological targets. Computational chemistry approaches are increasingly employed to predict the ADMET properties of molecules derived from this scaffold.

Analytical challenges associated with 1-(3,4-difluorophenyl)ethyl(2-methoxyethyl)amine include the development of sensitive detection methods for trace impurities. Advanced mass spectrometry techniques have proven effective in characterizing both the parent compound and potential degradation products. These quality control measures are essential for applications in GMP-compliant pharmaceutical manufacturing.

The future outlook for 1019499-80-9 remains positive, with anticipated growth in personalized medicine applications. Its structural versatility positions it as a valuable tool for medicinal chemists addressing unmet medical needs. Ongoing research continues to uncover novel applications in catalysis and functional material development, ensuring sustained scientific and commercial interest in this specialized compound.